Cas no 1804462-79-0 (4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride)

• Product Name: 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride
• CAS No: 1804462-79-0
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4867082
• Update Time: 2025-05-20

4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO2/c8-3-2(7(10)11)1-12-4(5(3)13)6(9)14/h1,7,13H
• InChI Key： CSGWGBYMWXXRCW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)Cl)=NC=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride

Professional Introduction to 4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride (CAS No. 1804462-79-0)

4-Chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride is a highly specialized intermediate compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804462-79-0, is a pyridine derivative featuring a reactive carbonyl chloride group, making it a valuable building block for synthesizing more complex molecules. Its unique structural features—specifically the presence of a chloro substituent at the 4-position, a difluoromethyl group at the 5-position, and a hydroxypyridine core—endow it with distinct chemical properties that are leveraged in various synthetic pathways.

The significance of this compound lies in its utility as a precursor for the development of novel bioactive molecules. In recent years, there has been growing interest in pyridine-based scaffolds due to their prevalence in biologically active compounds. The 4-chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride derivative, with its electron-withdrawing and electron-donating groups strategically positioned, offers a versatile platform for medicinal chemists to explore new pharmacophores. The carbonyl chloride functionality, in particular, provides an efficient handle for further derivatization through nucleophilic addition reactions, enabling the rapid construction of diverse molecular architectures.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in enhancing metabolic stability and binding affinity. The incorporation of a difluoromethyl group into the pyridine core is a well-documented strategy to improve pharmacokinetic properties. Studies have demonstrated that such modifications can modulate enzyme interactions and increase resistance to degradation, thereby extending the half-life of therapeutic agents. The presence of this group in 4-chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride makes it an attractive candidate for designing next-generation drugs targeting various diseases.

In addition to its role in pharmaceutical applications, this compound has shown promise in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The structural features of 4-chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride, including its ability to undergo selective functionalization, make it a valuable asset for developing environmentally friendly and high-efficacy crop protection agents. Researchers have been exploring its potential in creating novel compounds that exhibit improved selectivity and reduced toxicity toward non-target organisms.

The synthetic utility of this compound is further underscored by its reactivity with nucleophiles such as amines and alcohols. The carbonyl chloride moiety readily reacts with these nucleophiles to form amides and esters, respectively. This property has been exploited in the synthesis of peptide mimetics and other bioactive peptides where precise control over functional group placement is crucial. Moreover, the hydroxypyridine moiety can participate in hydrogen bonding interactions, which are essential for optimizing binding affinity in drug design. These characteristics make 4-chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride a versatile tool for constructing molecules with tailored biological activities.

Recent studies have also explored the use of this compound in catalytic processes. Transition metal-catalyzed reactions often rely on specialized intermediates to facilitate key transformations. The reactivity of the carbonyl chloride group allows for cross-coupling reactions under mild conditions, enabling the efficient assembly of complex molecular frameworks. Such methodologies are particularly valuable in industrial settings where scalability and cost-effectiveness are paramount. The ability to perform multi-step syntheses using 4-chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride as a starting material highlights its importance as a synthetic intermediate.

The safety profile of this compound is another critical consideration. While it possesses reactive functional groups that necessitate careful handling under controlled conditions, its application in controlled laboratory environments has been well-documented. Researchers have developed protocols to handle 4-chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride safely, ensuring that its potential hazards are mitigated without compromising its synthetic utility. Proper storage and handling procedures, including use in inert atmospheres and away from moisture sources, are standard practices when working with such intermediates.

The future prospects for this compound remain promising as research continues to uncover new applications and synthetic strategies. Innovations in computational chemistry and high-throughput screening are expected to accelerate the discovery of novel derivatives with enhanced biological activities. Furthermore, advances in green chemistry principles may lead to more sustainable synthetic routes that minimize waste and energy consumption while maintaining high yields and purity standards.

In conclusion, 4-chloro-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride (CAS No. 1804462-79-0) is a multifaceted intermediate with significant potential across multiple industries. Its unique structural features and reactivity make it an indispensable tool for pharmaceutical researchers seeking to develop innovative therapeutics while agrochemical scientists aiming to create next-generation crop protection agents. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in advancing chemical biology and drug discovery efforts worldwide.